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An In-depth Technical Guide on the Coordination Chemistry of Copper(II) with Tartaric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the coordination chemistry of copper(II) with

tartaric acid, a subject of significant interest due to its relevance in various fields, including

analytical chemistry, materials science, and pharmacology. The interaction between copper(II)

ions and tartaric acid leads to the formation of a variety of complex species, the nature of which

is highly dependent on factors such as pH, the molar ratio of the reactants, and the presence of

other coordinating ligands. This document details the synthesis, characterization, and

thermodynamics of these complexes, offering valuable insights for professionals in research

and drug development.

Introduction to Copper(II)-Tartrate Complexes
Tartaric acid (C₄H₆O₆), a dicarboxylic acid with two hydroxyl groups, acts as a versatile

chelating agent for metal ions. With copper(II), it can coordinate through its carboxylate and

hydroxyl groups, leading to the formation of mononuclear, binuclear, and polymeric complexes.

[1] The chirality of tartaric acid also allows for the synthesis of chiral coordination polymers.[1]

The most well-known application of copper(II)-tartrate coordination is in Fehling's solution, a

reagent used for the detection of reducing sugars.[1][2][3][4][5] In this alkaline solution, tartrate

ions form a deep blue, water-soluble complex with copper(II), preventing the precipitation of

copper(II) hydroxide.[2][5]
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The coordination of copper(II) with tartrate is not only fundamental to classical analytical tests

but also holds potential in the design of new materials and therapeutic agents. Copper

complexes, in general, are being explored for their potential as antimicrobial, antiviral, anti-

inflammatory, and antitumor agents.

Thermodynamics of Complex Formation
The stability of copper(II)-tartrate complexes is a critical aspect of their chemistry, influencing

their formation and reactivity in solution. The stability constants (log β) and formation constants

(log K) quantify the affinity of the copper(II) ion for the tartrate ligand. These constants are

typically determined using techniques such as potentiometric titration and spectrophotometry.

Table 1: Stability Constants of Copper(II)-Tartrate Complexes

Complex Species Log β / Log K Conditions Reference

[Cu(Tar)] logβ₁ = 3.03 --- [6]

[Cu(Tar)₂(OH)₄]⁴⁻ lgK = 5.11 Neutral pH [3][7]

Cu(OH)₂T²⁻ --- Alkaline pH [3]

CuT₂²⁻ --- Alkaline pH [3]

[CuHImTar] --- pH 0-9 [7]

Note: "Tar" represents the tartrate dianion. The stability of these complexes is significantly

influenced by pH.

pH-Dependent Speciation
The speciation of copper(II)-tartrate complexes in aqueous solution is highly dependent on the

pH. At different pH values, tartaric acid exists in different protonation states, and the hydroxyl

groups can also deprotonate to participate in coordination. This leads to a variety of complex

structures with different stoichiometries and charges.

In acidic to neutral solutions, both the carboxylate and hydroxyl groups of tartaric acid can

coordinate to the copper(II) ion. As the pH increases into the alkaline range, deprotonation of

the hydroxyl groups facilitates stronger chelation, leading to the formation of more stable
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complexes, such as those found in Fehling's solution.[3] The formation of various hydroxy- and

tartrato-containing copper(II) species can be predicted based on thermodynamic data and

speciation diagrams.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of

copper(II)-tartrate complexes.

Synthesis of Copper(II) Tartrate Crystals (Gel Diffusion
Method)
This method allows for the growth of single crystals of copper(II) tartrate.

Materials:

Copper(II) chloride (CuCl₂)

Tartaric acid (C₄H₆O₆)

Sodium metasilicate (Na₂SiO₃)

Distilled water

Test tubes

Procedure:[4][5]

Gel Preparation: Prepare a 1 M solution of tartaric acid and a 1 M solution of sodium

metasilicate in distilled water. Mix the two solutions in a test tube until a pH of 4.0 is reached

to form a silica gel. Allow the gel to set.

Reactant Addition: Once the gel has solidified, carefully pour a 1 M aqueous solution of

copper(II) chloride onto the surface of the gel.

Crystal Growth: Seal the test tube and allow it to stand undisturbed. Copper(II) chloride will

diffuse into the gel and react with the tartaric acid to form crystals of copper(II) tartrate over

several days.
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Isolation: Carefully remove the grown crystals from the gel, wash them with distilled water,

and dry them.

Preparation of Fehling's Solution
Fehling's solution is a classic example of a copper(II)-tartrate complex in an alkaline medium. It

is prepared by mixing two solutions, Fehling's A and Fehling's B, immediately before use.[1][2]

[4][5]

Fehling's Solution A:

Dissolve 34.65 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in distilled water and

dilute to 500 mL.[4]

Fehling's Solution B:

Dissolve 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium hydroxide

(NaOH) in distilled water and dilute to 500 mL.[4]

Procedure:

Mix equal volumes of Fehling's A and Fehling's B solutions to obtain the deep blue Fehling's

solution. The resulting solution contains the bistartratocuprate(II) complex.

Characterization Methods
This technique is used to determine the stability constants of the formed complexes by

monitoring the pH change upon addition of a titrant.

Equipment:

pH meter with a glass electrode

Burette

Magnetic stirrer

Titration vessel
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Procedure:[8][9][10]

Solution Preparation: Prepare solutions of known concentrations of copper(II) nitrate, tartaric

acid, a standard acid (e.g., HNO₃), and a carbonate-free standard base (e.g., NaOH).

Maintain a constant ionic strength using an electrolyte like NaNO₃.

Titration: Titrate a solution containing the copper(II) ion and tartaric acid with the standard

base. Record the pH after each addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The data can be analyzed

using computer programs to calculate the protonation constants of the ligand and the

stability constants of the copper(II)-tartrate complexes.

Job's method is used to determine the stoichiometry of the predominant complex in solution.[7]

[11][12]

Equipment:

UV-Visible Spectrophotometer

Cuvettes

Procedure:[11][12]

Solution Preparation: Prepare equimolar solutions of a copper(II) salt and tartaric acid.

Continuous Variation: Prepare a series of solutions where the mole fractions of the copper(II)

and tartrate are varied, while keeping the total molar concentration constant.

Absorbance Measurement: Measure the absorbance of each solution at the wavelength of

maximum absorbance (λmax) of the complex.

Job's Plot: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at

which the maximum absorbance occurs indicates the stoichiometry of the complex. For

example, a maximum at a mole fraction of 0.5 suggests a 1:1 complex, while a maximum at

0.67 suggests a 1:2 (metal:ligand) complex.
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Cyclic voltammetry provides information about the redox properties of the copper(II)-tartrate

complexes.

Equipment:

Potentiostat

Three-electrode cell (working electrode, reference electrode, counter electrode)

Procedure:[13][14][15][16][17]

Electrolyte Solution: Prepare a solution of the copper(II)-tartrate complex in a suitable

solvent containing a supporting electrolyte.

Voltammetric Scan: Apply a potential sweep to the working electrode and record the resulting

current. The potential is swept linearly to a set potential and then reversed.

Data Analysis: The resulting voltammogram shows peaks corresponding to the reduction and

oxidation of the copper species in the complex. The peak potentials and currents provide

information about the redox potentials and the kinetics of the electron transfer processes.

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of a

copper(II)-tartrate complex.
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Experimental Workflow for Copper(II)-Tartrate Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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